1-[6-(2,6-diisopropylphenoxy)hexyl]piperidine

• IUPAC Name: 1-[6-[2,6-di(propan-2-yl)phenoxy]hexyl]piperidine
• InChI: InChI=1S/C23H39NO/c1-19(2)21-13-12-14-22(20(3)4)23(21)25-18-11-6-5-8-15-24-16-9-7-10-17-24/h12-14,19-20H,5-11,15-18H2,1-4H3
• InChI Key: QPTNACNCPVHNQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)OCCCCCCN2CCCCC2
• Molecular Formula: C23H39NO
• Molecular Weight: 345.6 g/mol

Description

1-[6-(2,6-diisopropylphenoxy)hexyl]piperidine, also known as DIBP, is a chemical compound that belongs to the piperidine family. It is a synthetic compound that is used in various scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 1-[6-(2,6-diisopropylphenoxy)hexyl]piperidine is not fully understood. However, it is believed to act as a dopamine receptor antagonist. It may also have an effect on other neurotransmitters such as serotonin and norepinephrine.
Biochemical and Physiological Effects:
1-[6-(2,6-diisopropylphenoxy)hexyl]piperidine has been shown to have various biochemical and physiological effects. It has been shown to decrease dopamine release in the brain, which may lead to a decrease in reward-seeking behavior. It has also been shown to decrease locomotor activity in animals. Additionally, it has been shown to have an effect on blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

1-[6-(2,6-diisopropylphenoxy)hexyl]piperidine has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It is also relatively stable, which makes it easy to handle and store. However, there are also limitations to its use in lab experiments. It is a relatively new compound, which means that there is still much to be learned about its properties. Additionally, it may have side effects that are not yet fully understood.

Future Directions

There are several future directions for research on 1-[6-(2,6-diisopropylphenoxy)hexyl]piperidine. One direction is to further investigate its mechanism of action and its effects on neurotransmitters such as serotonin and norepinephrine. Another direction is to investigate its potential use in the development of new drugs and pharmaceuticals. Additionally, research could be done to investigate its potential use in the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-[6-(2,6-diisopropylphenoxy)hexyl]piperidine is a complex process that involves several steps. The first step involves the reaction of 2,6-diisopropylphenol with 1-bromohexane in the presence of a base such as potassium carbonate. This reaction results in the formation of 6-(2,6-diisopropylphenoxy)hexane. The second step involves the reaction of 6-(2,6-diisopropylphenoxy)hexane with piperidine in the presence of a catalyst such as palladium on carbon. This reaction results in the formation of 1-[6-(2,6-diisopropylphenoxy)hexyl]piperidine.

Scientific Research Applications

1-[6-(2,6-diisopropylphenoxy)hexyl]piperidine is used in various scientific research applications due to its unique properties. It is commonly used as a ligand in the synthesis of metal complexes. It is also used as a precursor in the synthesis of other compounds. Additionally, it is used in the development of new drugs and pharmaceuticals.